Cas no 945201-72-9 (Methanone, (3,5-dimethyl-4-isoxazolyl)[4-(4-fluorophenyl)-1-piperazinyl]-)

• Product Name: Methanone, (3,5-dimethyl-4-isoxazolyl)[4-(4-fluorophenyl)-1-piperazinyl]-
• CAS No: 945201-72-9
• MF: C₁₆H₁₈FN₃O₂
• MW: 303.331427097321
• CID: 833542
• PubChem ID: 17249148
• Update Time: 2025-04-19

Methanone, (3,5-dimethyl-4-isoxazolyl)[4-(4-fluorophenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,5-dimethyl-4-isoxazolyl)[4-(4-fluorophenyl)-1-piperazinyl]-
• (3,5-DIMETHYL-4-ISOXAZOLYL)[4-(4-FLUOROPHENYL)PIPERAZINO]METHANONE
• 945201-72-9
• AKOS003383682

• MDL： MFCD09778126
• Inchi： 1S/C16H18FN3O2/c1-11-15(12(2)22-18-11)16(21)20-9-7-19(8-10-20)14-5-3-13(17)4-6-14/h3-6H,7-10H2,1-2H3
• InChI Key： MYDZTSDVDWWTGT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C(C2C(C)=NOC=2C)=O)CC1

Computed Properties

• Exact Mass: 303.13800
• Monoisotopic Mass: 303.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.58000
• LogP: 2.39580